![molecular formula C15H13BrN2O2 B6086544 4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide](/img/structure/B6086544.png)
4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide
Overview
Description
4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BHBM and has a chemical formula of C15H13BrN2O2. BHBM is a potent inhibitor of hepatitis C virus (HCV) replication and has shown promising results in treating HCV infections.
Scientific Research Applications
Crystal Structure Analysis
The crystal structures of compounds related to 4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide have been analyzed, revealing detailed information about bond lengths, angles, and molecular interactions. This provides insights into the stability and potential applications of these compounds in material science and molecular engineering (Zong & Wu, 2013).
Biological and Antibacterial Activities
Several studies have explored the biological activities of hydrazone compounds, including those related to 4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide. These compounds have been shown to exhibit antibacterial properties against various bacterial strains, such as Staphylococcus aureus and Escherichia coli, indicating their potential for development into antimicrobial agents (Sirajuddin et al., 2013), (Lei et al., 2015).
Photodynamic Therapy Applications
The potential of related hydrazone compounds in photodynamic therapy, particularly for cancer treatment, has been explored. These compounds exhibit properties like high singlet oxygen quantum yield, suggesting their suitability as photosensitizers in the treatment of cancer (Pişkin et al., 2020).
Catalytic Performance
Compounds structurally similar to 4-bromo-N'-(2-hydroxy-5-methylbenzylidene)benzohydrazide have been evaluated for their catalytic properties. Specifically, they have shown effectiveness in the oxidation of various olefins, highlighting their potential in catalytic applications (Cui et al., 2017).
Molecular Interaction Studies
These compounds have also been studied for their ability to interact with DNA, which is crucial for understanding their mechanism of action in biological systems. This research provides valuable insights for the development of new therapeutic agents (Sirajuddin et al., 2013).
Antioxidant Properties
The antioxidant capacity of related hydrazone compounds has been investigated, with some showing significant scavenging activity against free radicals. This suggests potential applications in preventing oxidative stress-related diseases (Sun et al., 2012).
properties
IUPAC Name |
4-bromo-N-[(Z)-(2-hydroxy-5-methylphenyl)methylideneamino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O2/c1-10-2-7-14(19)12(8-10)9-17-18-15(20)11-3-5-13(16)6-4-11/h2-9,19H,1H3,(H,18,20)/b17-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABBZNALNNRSGFS-MFOYZWKCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C=NNC(=O)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)O)/C=N\NC(=O)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-N'-[(Z)-(2-hydroxy-5-methylphenyl)methylidene]benzohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.